1-Octanol
1-Octanol
N-Octanol, also known as N-octan-1-ol or capryl alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, N-octanol is considered to be a fatty alcohol lipid molecule. N-Octanol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. N-Octanol has been found throughout most human tissues, and has also been detected in multiple biofluids, such as feces and urine. Within the cell, N-octanol is primarily located in the membrane (predicted from logP) and cytoplasm. N-Octanol exists in all eukaryotes, ranging from yeast to humans. N-Octanol is also a parent compound for other transformation products, including but not limited to, octyl acetate, octyl formate, and octyl hydrogen sulfate. N-Octanol is an aldehydic, burnt, and chemical tasting compound that can be found in a number of food items such as common grape, sweet orange, lime, and coriander. This makes N-octanol a potential biomarker for the consumption of these food products. N-Octanol has been linked to the inborn metabolic disorders including celiac disease.
Octanol appears as a clear colorless liquid with a penetrating aromatic odor. Insoluble in water and floats on water. Vapors heavier than air. Vapors may irritate the eyes, nose, and respiratory system.
Octan-1-ol is an octanol carrying the hydroxy group at position 1. It has a role as a plant metabolite. It is an octanol and a primary alcohol.
Octanol appears as a clear colorless liquid with a penetrating aromatic odor. Insoluble in water and floats on water. Vapors heavier than air. Vapors may irritate the eyes, nose, and respiratory system.
Octan-1-ol is an octanol carrying the hydroxy group at position 1. It has a role as a plant metabolite. It is an octanol and a primary alcohol.
Brand Name:
Vulcanchem
CAS No.:
68603-15-6
VCID:
VC0028484
InChI:
InChI=1S/C8H18O/c1-2-3-4-5-6-7-8-9/h9H,2-8H2,1H3
SMILES:
CCCCCCCCO
Molecular Formula:
C8H18O
CH3(CH2)6CH2OH
CH3(CH2)5CH(OH)CH3
C8H18O
C8H18O
CH3(CH2)6CH2OH
CH3(CH2)5CH(OH)CH3
C8H18O
C8H18O
Molecular Weight:
130.23 g/mol
1-Octanol
CAS No.: 68603-15-6
Main Products
VCID: VC0028484
Molecular Formula: C8H18O
CH3(CH2)6CH2OH
CH3(CH2)5CH(OH)CH3
C8H18O
C8H18O
Molecular Weight: 130.23 g/mol
CAS No. | 68603-15-6 |
---|---|
Product Name | 1-Octanol |
Molecular Formula | C8H18O CH3(CH2)6CH2OH CH3(CH2)5CH(OH)CH3 C8H18O C8H18O |
Molecular Weight | 130.23 g/mol |
IUPAC Name | octan-1-ol |
Standard InChI | InChI=1S/C8H18O/c1-2-3-4-5-6-7-8-9/h9H,2-8H2,1H3 |
Standard InChIKey | KBPLFHHGFOOTCA-UHFFFAOYSA-N |
SMILES | CCCCCCCCO |
Canonical SMILES | CCCCCCCCO |
Boiling Point | 383 °F at 760 mm Hg (USCG, 1999) 195.1 °C 194.7 °C 194-195 °C 178.5 °C |
Colorform | Colorless liquid |
Density | 0.829 at 68 °F (USCG, 1999) d204 0.83 0.8262 g/cu cm at 25 °C Relative density (water = 1): 0.83 Relative density (water = 1): 0.82 0.822-0.830 |
Flash Point | 178 °F (USCG, 1999) 178 °F (81 °C) (Closed cup) 81 °C c.c. 76 °C |
Melting Point | 5 °F (USCG, 1999) -15.5 °C Mp -16.7 ° -14.7 °C -15.5°C -38.6 °C |
Physical Description | Octanol appears as a clear colorless liquid with a penetrating aromatic odor. Insoluble in water and floats on water. Vapors heavier than air. Vapors may irritate the eyes, nose, and respiratory system. Liquid COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. COLOURLESS OILY LIQUID WITH CHARACTERISTIC ODOUR. colourless liquid/sharp fatty-citrus odou |
Description | N-Octanol, also known as N-octan-1-ol or capryl alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, N-octanol is considered to be a fatty alcohol lipid molecule. N-Octanol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. N-Octanol has been found throughout most human tissues, and has also been detected in multiple biofluids, such as feces and urine. Within the cell, N-octanol is primarily located in the membrane (predicted from logP) and cytoplasm. N-Octanol exists in all eukaryotes, ranging from yeast to humans. N-Octanol is also a parent compound for other transformation products, including but not limited to, octyl acetate, octyl formate, and octyl hydrogen sulfate. N-Octanol is an aldehydic, burnt, and chemical tasting compound that can be found in a number of food items such as common grape, sweet orange, lime, and coriander. This makes N-octanol a potential biomarker for the consumption of these food products. N-Octanol has been linked to the inborn metabolic disorders including celiac disease. Octanol appears as a clear colorless liquid with a penetrating aromatic odor. Insoluble in water and floats on water. Vapors heavier than air. Vapors may irritate the eyes, nose, and respiratory system. Octan-1-ol is an octanol carrying the hydroxy group at position 1. It has a role as a plant metabolite. It is an octanol and a primary alcohol. |
Solubility | 0.00 M 0.54 mg/mL at 25 °C In water, 540 mg/L at 25 °C Miscible in ethanol, ether; soluble in carbon tetrachloride Miscible with chloroform, mineral oil; immiscible with glycerol SOL IN PROPYLENE GLYCOL. 0.54 mg/mL Solubility in water, mg/l at 20 °C: 0.30 (very poor) Solubility in water, ml/100ml: 0.096 (none) soluble in most fixed oils, propylene glycol; insoluble in glycerin 1 ml in 5 ml 50% alcohol (in ethanol) |
Synonyms | 1 Octanol 1-Octanol Alcohol, n-Octyl n Octanol n Octyl Alcohol n-Octanol n-Octyl Alcohol |
Vapor Density | 4.5 (AIR= 1) Relative vapor density (air = 1): 4.5 |
Vapor Pressure | 0.08 mmHg 7.94X10-2 mm Hg at 25 °C (est) Vapor pressure, Pa at 20 °C: 8.7 Vapor pressure, Pa at 25 °C: 32 |
PubChem Compound | 957 |
Last Modified | Nov 11 2021 |
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